Cas no 2137775-68-7 (Urea, N-[1-(4-aminophenyl)-1-methylethyl]-N'-(2-methylpropyl)-)

• Product Name: Urea, N-[1-(4-aminophenyl)-1-methylethyl]-N'-(2-methylpropyl)-
• CAS No: 2137775-68-7
• MF: C₁₄H₂₃N₃O
• MW: 249.35192322731
• CID: 5298463
• Update Time: 2025-07-09

Urea, N-[1-(4-aminophenyl)-1-methylethyl]-N'-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• Urea, N-[1-(4-aminophenyl)-1-methylethyl]-N'-(2-methylpropyl)-

• Inchi： 1S/C14H23N3O/c1-10(2)9-16-13(18)17-14(3,4)11-5-7-12(15)8-6-11/h5-8,10H,9,15H2,1-4H3,(H2,16,17,18)
• InChI Key： XOMZVSQODXFKFP-UHFFFAOYSA-N
• SMILES： N(C(C1=CC=C(N)C=C1)(C)C)C(NCC(C)C)=O

Additional information on Urea, N-[1-(4-aminophenyl)-1-methylethyl]-N'-(2-methylpropyl)-

Urea, N-[1-(4-aminophenyl)-1-methylethyl]-N'-(2-methylpropyl)-

The compound with CAS No. 2137775-68-7, commonly referred to as Urea, N-[1-(4-aminophenyl)-1-methylethyl]-N'-(2-methylpropyl)-, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug design and synthesis. The name itself highlights its structural composition, with the 4-aminophenyl group and the 2-methylpropyl substituent playing pivotal roles in its chemical behavior.

Recent studies have explored the role of this compound in various chemical reactions, particularly in the context of peptide synthesis and bioconjugation. Its ability to act as a versatile linker has been exploited in the development of novel therapeutic agents. Researchers have demonstrated that the N-[1-(4-aminophenyl)-1-methylethyl] moiety enhances the stability and bioavailability of drugs, making it a valuable component in modern drug delivery systems.

In addition to its pharmacological applications, this compound has found utility in materials science. The incorporation of the N'-(2-methylpropyl) group into polymer matrices has been shown to improve mechanical properties and thermal stability. This dual functionality underscores the compound's versatility across multiple disciplines.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Key steps include the preparation of intermediate urea derivatives and subsequent functionalization to introduce the desired substituents. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize yield and purity.

From an environmental standpoint, the compound's biodegradability and ecological impact have been assessed in recent studies. Findings indicate that under specific conditions, it exhibits moderate biodegradation rates, which is a critical factor for its sustainable use in industrial applications.

In conclusion, Urea, N-[1-(4-aminophenyl)-1-methylethyl]-N'-(2-methylpropyl)- stands as a testament to the ingenuity of modern chemical research. Its unique structure, coupled with advancements in synthetic methodologies, positions it as a promising candidate for future innovations in medicine and materials science.